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Compound of Interest

Compound Name: H-L-Cys(MDNPE)-OH

Cat. No.: B8231964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for H-L-
Cys(MDNPE)-OH, a genetically encoded photocaged cysteine. The information is intended to

promote safe laboratory practices and ensure the integrity of experimental results.

Introduction to H-L-Cys(MDNPE)-OH
H-L-Cys(MDNPE)-OH is a specialized amino acid derivative used in biochemical and cellular

research. Its key feature is the 4,5-(methylenedioxy)-2-nitrophenylethyl (MDNPE) caging group

attached to the sulfur atom of cysteine. This caging group renders the cysteine residue inert

until it is removed by exposure to ultraviolet (UV) light, typically at a wavelength of 365 nm.[1]

[2] This property allows for the precise spatial and temporal control of protein activity and

function in living cells, making it a valuable tool in drug development and cell biology research.

[3][4] Upon photolysis, H-L-Cys(MDNPE)-OH releases native cysteine, and the process is

reported to generate a ketone byproduct that is not expected to have unwanted reactions with

proteins.[1][2]

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for H-L-Cys(MDNPE)-OH is not readily available, a

hazard assessment can be made based on the structural components of the molecule (a

cysteine derivative and a nitrobenzyl compound) and general laboratory safety principles.
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General Handling:

For research use only. Not for human or veterinary use.[3][5]

Avoid inhalation of dust and contact with skin and eyes.

Handle in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses

with side shields or goggles, and chemical-resistant gloves.

Light Sensitivity:

H-L-Cys(MDNPE)-OH is a photosensitive compound. Protect from light to prevent premature

uncaging and degradation.

Store in a light-opaque container.

Perform manipulations in a darkened room or under red light conditions where possible.

Potential Health Hazards: Based on data for similar cysteine compounds, H-L-Cys(MDNPE)-
OH may:

Cause skin irritation.

Cause serious eye irritation or damage.

Be harmful if inhaled, causing respiratory tract irritation.

Be harmful if swallowed.

Byproducts of Photolysis: The photolysis of o-nitrobenzyl compounds can generate reactive

byproducts such as o-nitrosobenzaldehyde. These byproducts can be cytotoxic and may

interfere with experimental results by reacting with biological nucleophiles.[6] However, for the

specific MDNPE caging group in H-L-Cys(MDNPE)-OH, the photolysis is reported to generate

a less reactive ketone byproduct.[1][2]

Quantitative Data Summary
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Due to the lack of a specific SDS for H-L-Cys(MDNPE)-OH, quantitative toxicity data is not

available. The following table summarizes the known physical and chemical properties.

Property Value Source

Chemical Formula C12H14N2O6S Caltag Medsystems

Molecular Weight 314.31 g/mol Caltag Medsystems

Appearance White to off-white solid General knowledge

Solubility

Soluble in aqueous solutions

and organic solvents such as

DMSO

General knowledge

Storage Temperature
Short-term (1 month): -20°C;

Long-term (6 months): -80°C
MedChemExpress

Personal Protective Equipment (PPE)
A risk-based approach should be taken for the selection of PPE. The following diagram outlines

a decision-making process for appropriate PPE selection when handling H-L-Cys(MDNPE)-
OH.
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PPE Selection for H-L-Cys(MDNPE)-OH Handling

Start: Handling H-L-Cys(MDNPE)-OH

Weighing or handling solid?

Working with the compound in solution?

No

Minimum PPE:
- Lab coat

- Safety glasses
- Nitrile gloves

Yes

Yes

Performing UV uncaging?

End: Procedure Complete

No
Add:

- UV-blocking face shield
- Full skin coverage

Yes

Add:
- Fume hood or
- N95 respirator

If dust is generated

Click to download full resolution via product page

Caption: PPE selection workflow for handling H-L-Cys(MDNPE)-OH.
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Experimental Protocols
General Handling and Storage

Receiving and Storage: Upon receipt, store H-L-Cys(MDNPE)-OH at -20°C for short-term

storage or -80°C for long-term storage in a light-proof container.[5]

Preparation of Stock Solutions: Allow the compound to warm to room temperature before

opening to prevent condensation. Prepare stock solutions in a suitable solvent (e.g., DMSO

or aqueous buffer) in a darkened environment. Aliquot stock solutions into light-proof tubes to

minimize freeze-thaw cycles and light exposure.

UV Uncaging Protocol (In Vitro)
This protocol provides a general guideline for the photo-release of cysteine from H-L-
Cys(MDNPE)-OH in a cellular context. Optimization will be required for specific experimental

setups.

Materials:

Cells expressing the protein of interest with incorporated H-L-Cys(MDNPE)-OH.

UV light source with a peak emission at or near 365 nm (e.g., mercury arc lamp, LED).

UV intensity meter.

Appropriate cell culture medium or buffer.

Procedure:

Cell Preparation: Culture cells under standard conditions. If incorporating the photocaged

cysteine via genetic code expansion, follow the appropriate protocol for cell transfection and

expression.

UV Irradiation Setup:

Position the UV light source to provide uniform illumination to the cell sample.
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Measure the UV power density at the sample plane using a UV meter. A typical power

density used in published studies is in the range of 1-10 mW/cm².[2]

Ensure the setup is enclosed or shielded to prevent stray UV radiation from exposing the

operator or other personnel.[7][8]

Uncaging:

Expose the cells to 365 nm UV light. The duration of exposure will depend on the UV

intensity and the desired level of uncaging. Start with a short exposure time (e.g., 30-60

seconds) and optimize as needed.

For live-cell imaging experiments, the UV illumination can be delivered through the

microscope objective.

Post-Irradiation:

Immediately after irradiation, proceed with the experimental assay to assess the effects of

the uncaged cysteine.

Include control groups, such as cells not exposed to UV light and cells without the

photocaged amino acid exposed to UV light, to account for any effects of the UV light

itself.

The following diagram illustrates a general workflow for a UV uncaging experiment.
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General Workflow for UV Uncaging of H-L-Cys(MDNPE)-OH

Start: Prepare cells with
 H-L-Cys(MDNPE)-OH

Set up and calibrate
365 nm UV source

Irradiate cells with
controlled UV dose

Perform downstream
experimental assay

Include control groups:
- No UV exposure

- UV exposure without caged cys

Analyze and interpret results

End: Experiment complete

Click to download full resolution via product page

Caption: Experimental workflow for UV-mediated uncaging.
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Spill, Leak, and Disposal Procedures
Spills: In case of a spill, wear appropriate PPE. For a solid spill, carefully sweep up the

material to avoid generating dust and place it in a sealed container for disposal. For a liquid

spill, absorb with an inert material and place in a sealed container for disposal. Clean the

spill area with a suitable solvent.

Disposal: Dispose of H-L-Cys(MDNPE)-OH and any contaminated materials in accordance

with local, state, and federal regulations for chemical waste. Do not dispose of down the

drain.

Conclusion
H-L-Cys(MDNPE)-OH is a powerful research tool that requires careful handling due to its

photosensitivity and potential health hazards. By following the safety precautions and

experimental guidelines outlined in this technical guide, researchers can minimize risks and

ensure the successful application of this photocaged amino acid in their studies. Always consult

your institution's safety office for specific guidance on handling and disposal of chemical

reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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